Cas no 1402-47-7 (Actinomycin F4 (8CI))

Actinomycin F4 (8CI) structure
Product name:Actinomycin F4 (8CI)
Actinomycin F4 (8CI) Chemical and Physical Properties
Names and Identifiers
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- Actinomycin F4 (8CI)
- 2-amino-9-N-[(3S,12R,15S,16R)-12-[(2S)-butan-2-yl]-4,7,10,16-tetramethyl-2,5,8,11,14-pentaoxo-3-propan-2-yl-1-oxa-4,7,10,13-tetrazacyclohexadec-15-yl]-1-N-[(3R,6S,7R,10S,16S)-3-[(2S)-butan-2-yl]-7,11,
- Actinocinedioyl[cyclo(L-Thr*-D-aIle-N-methyl Gly-N-methyl Gly-N-methyl-L-Val-)]cyclo(L-Thr*-D-aIle-L-Pro-N-methyl Gly-N-methyl-L-Val-)
- Actinomycin F4
- DTXSID70161258
- 1402-47-7
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- Inchi: InChI=1S/C62H88N12O16/c1-18-30(7)43-59(84)71(15)25-38(75)69(13)26-39(76)72(16)49(28(3)4)61(86)88-34(11)45(56(81)65-43)67-54(79)36-23-22-32(9)52-47(36)64-48-41(42(63)51(78)33(10)53(48)90-52)55(80)68-46-35(12)89-62(87)50(29(5)6)73(17)40(77)27-70(14)58(83)37-21-20-24-74(37)60(85)44(31(8)19-2)66-57(46)82/h22-23,28-31,34-35,37,43-46,49-50H,18-21,24-27,63H2,1-17H3,(H,65,81)(H,66,82)(H,67,79)(H,68,80)/t30-,31-,34+,35+,37-,43+,44+,45-,46-,49-,50-/m0/s1
- InChI Key: QZHOBUKTWCTIMK-NVJDOSFMSA-N
- SMILES: CC[C@@H]([C@H]1NC(=O)[C@@H](NC(C2C=CC(C)=C3OC4=C(C)C(=O)C(N)=C(C(N[C@H]5[C@@H](C)OC(=O)[C@H](C(C)C)N(C)C(=O)CN(C)C(=O)[C@@H]6CCCN6C(=O)[C@@H]([C@H](CC)C)NC5=O)=O)C4=NC=23)=O)[C@@H](C)OC(=O)[C@H](C(C)C)N(C)C(=O)CN(C)C(=O)CN(C)C1=O)C
Computed Properties
- Exact Mass: 1256.64412477g/mol
- Monoisotopic Mass: 1256.64412477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 90
- Rotatable Bond Count: 10
- Complexity: 2980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 356Ų
Actinomycin F4 (8CI) Related Literature
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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